Cas no 1596367-25-7 (2-Propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1596367-25-7 structure
Product Name:2-Propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1596367-25-7
MF:C14H22BNO2
MW:247.14098405838
MDL:MFCD12032365
CID:4610654
PubChem ID:45785994
Update Time:2024-01-16

2-Propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine hydrochloride
    • 2-propyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • Pyridine, 2-propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1596367-25-7
    • MFCD12032365
    • AKOS015947480
    • 2-(N-PROPYL)PYRIDINE-4-BORONIC ACID PINACOL ESTER
    • XIDMCPYEYYYAQJ-UHFFFAOYSA-N
    • 2-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • MDL: MFCD12032365
    • Inchi: 1S/C14H22BNO2/c1-6-7-12-10-11(8-9-16-12)15-17-13(2,3)14(4,5)18-15/h8-10H,6-7H2,1-5H3
    • InChI Key: XIDMCPYEYYYAQJ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CN=C(CCC)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 247.1743591g/mol
  • Monoisotopic Mass: 247.1743591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

2-Propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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